N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)benzofuran-2-carboxamide

• IUPAC Name: N-[2-(2-imidazol-1-ylethoxy)ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H17N3O3/c20-16(15-11-13-3-1-2-4-14(13)22-15)18-6-9-21-10-8-19-7-5-17-12-19/h1-5,7,11-12H,6,8-10H2,(H,18,20)
• InChI Key: SPVQXOLQOPUJOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NCCOCCN3C=CN=C3
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol
• CAS No.: 2034390-60-6

Description

“N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)benzofuran-2-carboxamide” is a compound that contains an imidazole moiety. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different synthetic routes for imidazole and their derived products. For instance, Hadizadeh et al. synthesized a compound with a similar structure and evaluated it for antihypertensive potential in rats.

Scientific Research Applications

Imidazole Derivatives

Imidazole derivatives, including those related to the given compound, have been extensively studied for their antitumor activity. These compounds, including bis(2-chloroethyl)amino derivatives of imidazole, have shown promise in preclinical testing stages. Their structures are of interest for the synthesis of new drugs and compounds with varying biological properties. The exploration of imidazole derivatives has yielded valuable insights into their potential as antitumor agents, with ongoing research focused on enhancing their efficacy and understanding their mechanisms of action (Iradyan, M., Iradyan, N., Arsenyan, F., & Stepanyan, G. M., 2009).

Benzofuran Derivatives

Benzofuran compounds are recognized for their strong biological activities, including antitumor, antibacterial, anti-oxidative, and anti-viral effects. The research has highlighted benzofuran as a critical scaffold for pharmaceutical development due to its natural occurrence and significant potential as a natural drug lead. Novel benzofuran derivatives have shown anti-hepatitis C virus activity and anticancer properties, underscoring the importance of these compounds in drug discovery and development. Innovative methods for constructing benzofuran rings have been developed, facilitating the synthesis of complex benzofuran-based pharmaceuticals (Miao, Y.-h., Hu, Y., Yang, J., Liu, T., Sun, J., & Wang, X.-j., 2019).